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An In-depth Technical Guide to Barium Nitrite Monohydrate: Properties and Structure

Introduction
Barium nitrite monohydrate, with the chemical formula Ba(NO₂)₂·H₂O, is an inorganic salt of

barium and nitrous acid.[1][2] It typically appears as a white to yellowish crystalline solid.[3][4]

This compound is notable for its solubility in water and its applications in various chemical

syntheses, including the preparation of other metal nitrites.[3][4] Due to the presence of both

the barium ion and the nitrite ion, the compound is classified as toxic and requires careful

handling.[4] This guide provides a comprehensive overview of its physicochemical properties,

detailed crystal structure, experimental protocols for its synthesis and characterization, and its

behavior under thermal stress.

Physicochemical Properties
Barium nitrite monohydrate possesses distinct physical and chemical properties that are

critical for its application in research and development. The key quantitative data are

summarized in Table 1.
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Property Value

Molecular Formula Ba(NO₂)₂·H₂O

Molar Mass 247.35 g/mol [4][5]

IUPAC Name barium(2+);dinitrite;hydrate[5]

CAS Number 7787-38-4[3]

Appearance White to yellowish crystalline solid[3][4]

Density 3.173 g/cm³[3]

Melting Point
Decomposes at 217 °C (anhydrous form)[3];

Loses water of hydration at ~115 °C

Solubility in Water
54.8 g/100 mL at 0 °C[3]; 67.5 g/100 mL at 20

°C[4]; 319 g/100 mL at 100 °C[3]

Solubility in Ethanol Soluble[3]

Crystal Structure
The crystal structure of barium nitrite monohydrate has been determined through single-

crystal X-ray diffraction. It exhibits a hexagonal crystal system and is characterized by its

absolute chirality, crystallizing in the P6₁ space group.[5] The structure consists of barium

cations (Ba²⁺), nitrite anions (NO₂⁻), and water molecules. A summary of its crystallographic

data is presented in Table 2.

Crystallographic Parameter Value

Crystal System Hexagonal

Space Group P6₁[5]

Lattice Constant 'a' 7.07 Å[5]

Lattice Constant 'c' 17.886 Å[5]

Lattice Angles α = 90°, β = 90°, γ = 120°[5]

Formula Units (Z) 6[5]
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Experimental Protocols
Synthesis of Barium Nitrite Monohydrate
Barium nitrite monohydrate can be synthesized via a double displacement reaction between

barium chloride and sodium nitrite.[3]

Methodology:

Prepare stoichiometric aqueous solutions of barium chloride (BaCl₂) and sodium nitrite

(NaNO₂).

Combine the two solutions with constant stirring. The reaction proceeds as follows: BaCl₂

(aq) + 2NaNO₂ (aq) → Ba(NO₂)₂ (aq) + 2NaCl (aq)

The resulting solution contains barium nitrite and sodium chloride. The less soluble sodium

chloride can be partially removed by fractional crystallization.

Concentrate the remaining solution by gentle heating to increase the concentration of

barium nitrite.

Cool the concentrated solution slowly to induce crystallization of barium nitrite monohydrate

(Ba(NO₂)₂·H₂O).

Isolate the crystals by filtration.

Wash the collected crystals with a small amount of cold deionized water to remove residual

sodium chloride.

Dry the purified crystals under vacuum or in a desiccator at room temperature.

An alternative method involves the reduction of barium nitrate with a lead metal sponge.[3][4]

Characterization by Single-Crystal X-ray Diffraction
The determination of the precise atomic arrangement within the barium nitrite monohydrate

crystal lattice is achieved through single-crystal X-ray diffraction.[6]

Methodology:
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Crystal Selection and Mounting:

High-quality, single crystals of barium nitrite monohydrate are grown from an aqueous

solution.[2]

Under a polarizing microscope, a suitable crystal (typically <0.3 mm in its largest

dimension, transparent, and without visible defects) is selected.[7]

The selected crystal is carefully mounted on a goniometer head using a cryo-loop and a

minimal amount of cryo-protectant oil.[7]

Data Collection:

The mounted crystal is placed on a diffractometer equipped with an X-ray source (e.g., Mo

Kα radiation, λ = 0.7107 Å) and a detector.[8]

The crystal is cooled to a low temperature (e.g., 100 K) using a cryo-stream to minimize

thermal vibrations and protect it from radiation damage.

A series of diffraction images are collected by rotating the crystal in the X-ray beam.[8] The

instrument software automatically controls the crystal orientation and data acquisition

strategy to ensure a complete dataset is collected.

Structure Solution and Refinement:

The collected diffraction data are processed to determine the unit cell dimensions and

space group.[8]

The positions of the atoms within the asymmetric unit are determined using direct methods

or Patterson methods. This initial model provides a rough idea of the crystal structure.

The atomic positions and their anisotropic displacement parameters are refined using a

least-squares algorithm to achieve the best possible fit between the observed diffraction

pattern and the one calculated from the structural model.[8]

The final result is a crystallographic information file (CIF) containing the precise atomic

coordinates, bond lengths, and bond angles of barium nitrite monohydrate.
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Thermal Decomposition
When subjected to heat, barium nitrite monohydrate undergoes a two-stage decomposition

process.

Dehydration: The water of hydration is lost at approximately 115 °C, yielding the anhydrous

form, Ba(NO₂)₂.

Decomposition: The anhydrous barium nitrite decomposes at a higher temperature, around

217 °C.[3] The thermal decomposition of metal nitrites can be complex; in the case of

barium nitrite, it leads to the formation of barium oxide (BaO), nitric oxide (NO), and

nitrogen dioxide (NO₂).[1]

Mandatory Visualization
The following diagram illustrates the general workflow for the synthesis and structural analysis

of barium nitrite monohydrate.
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Caption: Workflow for Synthesis and Crystallographic Analysis.
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Safety Information
Barium nitrite monohydrate is classified as a toxic substance.[4] Both the barium ion and the

nitrite ion contribute to its toxicity. Ingestion or inhalation of the compound can be harmful.[4]

Standard laboratory safety protocols, including the use of personal protective equipment such

as gloves, safety glasses, and a lab coat, should be strictly followed when handling this

chemical. All work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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